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Compound of Interest

Compound Name: Methyl 3-methoxy-4-nitrobenzoate

Cat. No.: B1346451 Get Quote

Methyl 3-methoxy-4-nitrobenzoate: A Technical
Guide
Introduction: Methyl 3-methoxy-4-nitrobenzoate (CAS No. 5081-37-8) is a substituted

aromatic compound belonging to the class of nitrobenzoates.[1][2] As a functionalized

nitroaromatic ester, it serves as a valuable intermediate in organic synthesis, particularly in the

development of more complex molecules for pharmaceutical and materials science research.

Its structure, featuring a methoxy group, a nitro group, and a methyl ester on a benzene ring,

allows for diverse chemical modifications. This guide provides a comprehensive overview of its

chemical properties, synthesis, analysis, and safety considerations, tailored for researchers

and professionals in drug development.

Core Chemical and Physical Properties
The fundamental properties of Methyl 3-methoxy-4-nitrobenzoate are summarized below.

The compound typically appears as a light yellow to yellow solid.[1] While specific experimental

data for properties like melting point, boiling point, and density are not readily available in

published literature, its structural attributes provide a basis for predicting its behavior.
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Property Value Source(s)

CAS Number 5081-37-8 [1][3][4][5]

Molecular Formula C9H9NO5 [1][3]

Molecular Weight 211.17 g/mol [1][3]

Appearance Light yellow to yellow solid [1]

Purity (Typical)
≥98%; A specific batch

reported at 99.48% by LCMS
[1][5]

IUPAC Name
methyl 3-methoxy-4-

nitrobenzoate
[5]

InChI Key
PVVFEPFLFHDHHK-

UHFFFAOYSA-N
[5]

Spectroscopic Data
Detailed spectroscopic data is crucial for the unambiguous identification and characterization of

Methyl 3-methoxy-4-nitrobenzoate.

Mass Spectrometry (MS): Electron ionization mass spectra are available for this compound,

providing information on its molecular weight and fragmentation pattern. This data is

compiled and accessible through the NIST WebBook.

Infrared Spectroscopy (IR): Gas-phase IR spectral data is also available from the NIST

WebBook. The spectrum would be expected to show characteristic absorption bands for the

nitro group (NO₂), the ester carbonyl (C=O), and C-O stretching, as well as aromatic C-H

and C=C vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectra for this exact

isomer are not in the provided results, ¹H and ¹³C NMR are standard methods for its

structural confirmation.[6][7] Based on related structures, the ¹H NMR spectrum would be

expected to show distinct signals for the two methoxy protons, the three aromatic protons,

and the methyl ester protons.[8] Similarly, the ¹³C NMR would show unique resonances for
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each of the nine carbon atoms, with the carbonyl carbon appearing significantly downfield.[8]

[9]

Synthesis and Experimental Protocols
Methyl 3-methoxy-4-nitrobenzoate is typically synthesized via the electrophilic aromatic

substitution of its precursor, Methyl 3-methoxybenzoate.[10] The process involves nitration

using a mixture of concentrated nitric and sulfuric acids.

Experimental Protocol: Nitration of Methyl 3-
methoxybenzoate
This protocol is a generalized procedure based on standard methods for the nitration of

substituted methyl benzoates.[11][12][13][14]

Preparation of Nitrating Mixture: In a separate flask, cautiously prepare the nitrating mixture

by slowly adding concentrated nitric acid (1.0 eq) to chilled (0 °C) concentrated sulfuric acid

(1.0 eq). Keep this mixture in an ice bath until use.

Reaction Setup: Dissolve Methyl 3-methoxybenzoate (1.0 eq) in concentrated sulfuric acid in

a round-bottomed flask equipped with a magnetic stirrer. Cool the flask in an ice-water bath

to maintain a temperature between 0-10 °C.[14]

Nitration: Add the cold nitrating mixture dropwise to the stirred solution of the ester over

approximately 30-60 minutes.[11][14] It is critical to maintain the reaction temperature below

15 °C to prevent the formation of dinitrated byproducts.[14]

Reaction Monitoring: After the addition is complete, allow the mixture to stir in the ice bath for

an additional 15-30 minutes.[14] The reaction progress can be monitored by Thin Layer

Chromatography (TLC).

Workup and Isolation: Carefully pour the reaction mixture onto a generous amount of

crushed ice with stirring.[12][14] The crude Methyl 3-methoxy-4-nitrobenzoate will

precipitate as a solid.

Purification: Collect the solid product by vacuum filtration and wash it thoroughly with cold

water to remove residual acid. A subsequent wash with ice-cold methanol or ethanol can
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remove other impurities.[12][14] For higher purity, the product can be recrystallized from a

minimal amount of hot methanol.[14][15]

Starting Materials

Reaction & Workup Purification & Final Product

Methyl 3-methoxybenzoate

Nitration [0-15 °C]

Nitrating Mixture
(HNO3 + H2SO4)

Ice Quench & Precipitation Vacuum Filtration Recrystallization (Methanol) Final Product
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Caption: Synthesis workflow for Methyl 3-methoxy-4-nitrobenzoate.

Purity and Analytical Methods
Ensuring the purity and confirming the identity of the final compound is a critical step. A

combination of chromatographic and spectroscopic techniques is typically employed.

Analytical Workflow
High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive method used

to determine the purity of the compound and detect any trace impurities or byproducts from

the synthesis.[7]

Liquid Chromatography-Mass Spectrometry (LCMS): This technique couples the separation

power of HPLC with the detection capabilities of mass spectrometry to confirm the molecular

weight of the main product and identify impurities.[1]

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to confirm the

chemical structure of the final product, ensuring the correct regiochemistry of the nitration.[7]
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Results
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Caption: Analytical workflow for product verification.

Biological Context and Applications
While Methyl 3-methoxy-4-nitrobenzoate has no documented direct biological activity, its

significance lies in its role as a versatile chemical building block for the synthesis of biologically

active compounds. Nitrobenzoate derivatives have been investigated for a range of therapeutic

applications.

Scaffold for Drug Discovery: The nitro group can be readily reduced to an amine, a key

functional group in many pharmaceuticals. The ester can be hydrolyzed to a carboxylic acid

or converted to other functional groups. This multi-functionality makes it a valuable starting

point for creating libraries of novel compounds for drug screening.

Intermediate for Complex Syntheses: Related structures serve as key intermediates in the

synthesis of targeted therapies. For example, methyl 3-hydroxy-4-methoxybenzoate is a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1346451?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


precursor in a novel synthesis of Gefitinib, a potent inhibitor of the epidermal growth factor

receptor (EGFR) used in cancer treatment.[16]

Research in Medicinal Chemistry: The broader class of nitrobenzoates has been explored for

various bioactivities, including antifungal properties and the inhibition of cancer cell

migration.[17][18] The synthesis of derivatives from intermediates like Methyl 3-methoxy-4-
nitrobenzoate is a common strategy in the search for new therapeutic agents.

Methyl 3-methoxy-4-nitrobenzoate
(Key Building Block)

Chemical Modification
(e.g., Nitro Reduction,

Ester Hydrolysis)

Diverse Functionalized
Aromatic Intermediates

Drug Discovery Scaffolds

Click to download full resolution via product page

Caption: Role as an intermediate in drug discovery.

Safety and Handling
Proper handling of Methyl 3-methoxy-4-nitrobenzoate is essential for laboratory safety. The

following information is derived from safety data for the compound and related nitroaromatics.

[4][5][19]
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Safety Aspect Recommendation Source(s)

GHS Classification Warning (GHS07 Pictogram) [5]

Hazard Statements H302: Harmful if swallowed [5]

Personal Protective Equipment

(PPE)

Wear chemical-resistant

gloves, safety goggles, and a

lab coat.

[5][19]

Engineering Controls

Use only in a chemical fume

hood to avoid inhalation of

dust.

[19]

Handling

Avoid contact with skin and

eyes. Wash hands thoroughly

after handling.

[19]

Storage

Store in a tightly closed

container in a dry, well-

ventilated area at room

temperature.

[5]

Incompatibilities
Avoid contact with strong

oxidizing agents.
[19]

First Aid (Eyes)

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5]

First Aid (Ingestion)
If swallowed, seek immediate

medical attention.
[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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